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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed overview and a comprehensive protocol for the

quantitative determination of human Fibrinopeptide B (FPB) in plasma samples using a

competitive radioimmunoassay (RIA). This assay is a valuable tool for studying coagulation,

thrombosis, and the efficacy of anticoagulant and thrombolytic drugs.

Introduction
Fibrinopeptide B (FPB) is a 14-amino acid peptide released from the N-terminus of the Bβ

chain of fibrinogen by the enzymatic action of thrombin during the conversion of fibrinogen to

fibrin.[1] The measurement of FPB in plasma serves as a sensitive marker of in vivo thrombin

activity and the rate of fibrin formation.[1] Elevated levels of FPB are associated with thrombotic

events, making its quantification crucial in the research and development of antithrombotic

therapies. This document outlines the principles of the FPB radioimmunoassay, a detailed

experimental protocol, and expected performance characteristics.

Principle of the Assay
The radioimmunoassay for Fibrinopeptide B is a competitive binding assay. In this assay, a

known quantity of radiolabeled FPB (tracer) competes with the unlabeled FPB present in a

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b549968?utm_src=pdf-interest
https://www.benchchem.com/product/b549968?utm_src=pdf-body
https://www.benchchem.com/product/b549968?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC436604/
https://pmc.ncbi.nlm.nih.gov/articles/PMC436604/
https://www.benchchem.com/product/b549968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


sample or standard for a limited number of binding sites on a specific anti-FPB antibody. As the

concentration of unlabeled FPB in the sample increases, the amount of radiolabeled FPB that

can bind to the antibody decreases. The antibody-bound fraction is then separated from the

unbound fraction, and the radioactivity of the bound fraction is measured. The concentration of

FPB in the unknown sample is determined by comparing the measured radioactivity with a

standard curve generated using known concentrations of unlabeled FPB.[1]
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Assay Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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